Cas no 13143-63-0 (Adenine,9-(3-azido-3,5-dideoxy-b-D-xylofuranosyl)- (8CI))
13143-63-0 structure
Product Name:Adenine,9-(3-azido-3,5-dideoxy-b-D-xylofuranosyl)- (8CI)
CAS No:13143-63-0
MF:C10H12N8O2
MW:276.254679679871
CID:233187
PubChem ID:4569866
Update Time:2025-04-19
Adenine,9-(3-azido-3,5-dideoxy-b-D-xylofuranosyl)- (8CI) Chemical and Physical Properties
Names and Identifiers
-
- Adenine,9-(3-azido-3,5-dideoxy-b-D-xylofuranosyl)- (8CI)
- 2-(6-aminopurin-9-yl)-4-azido-5-methyloxolan-3-ol
- NSC-97118
- DTXSID30927094
- NSC-96005
- 13143-63-0
- NSC97118
- 9-(3-Azido-3,5-dideoxypentofuranosyl)-9H-purin-6-amine
- 13116-39-7
- NSC96005
-
- Inchi: 1S/C10H12N8O2/c1-4-5(16-17-12)7(19)10(20-4)18-3-15-6-8(11)13-2-14-9(6)18/h2-5,7,10,19H,1H3,(H2,11,13,14)
- InChI Key: KBCPSUZPWNMYBH-UHFFFAOYSA-N
- SMILES: O1C(C)C(C(C1N1C=NC2C(N)=NC=NC1=2)O)N=[N+]=[N-]
Computed Properties
- Exact Mass: 276.10856
- Monoisotopic Mass: 276.108
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 416
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 113A^2
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 147.84
- LogP: 0.39956
Adenine,9-(3-azido-3,5-dideoxy-b-D-xylofuranosyl)- (8CI) Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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